Cas no 2228688-98-8 (2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol)

• Product Name: 2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol
• CAS No: 2228688-98-8
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6346685
• PubChem ID: 165631124
• Update Time: 2025-07-14

2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol
• 2228688-98-8
• EN300-1962860
• 2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-6-methoxyphenol

• Inchi： 1S/C11H13F2NO2/c1-16-8-4-2-3-7(9(8)15)10(6-14)5-11(10,12)13/h2-4,15H,5-6,14H2,1H3
• InChI Key： HYFKLPSYINJRIV-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1O)OC)CN)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol

Introduction to Compound with CAS No. 2228688-98-8 and Product Name: 2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol

The compound identified by the CAS number 2228688-98-8 and the product name 2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among researchers in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups, including an aminomethyl moiety, difluorocyclopropyl substituents, and a methoxyphenol backbone, which collectively contribute to its distinctive chemical behavior and potential biological activity.

In recent years, the development of novel pharmaceutical agents has been driven by the need for compounds that offer improved efficacy, reduced side effects, and enhanced target specificity. The compound in question has garnered attention due to its innovative architecture and the potential for therapeutic applications. Specifically, the presence of the aminomethyl group suggests a capacity for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the difluorocyclopropyl moiety introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity.

The methoxyphenol component of the molecule provides additional pharmacophoric features that are known to enhance solubility and metabolic stability, making it an attractive scaffold for drug design. This combination of structural elements has led to several promising studies exploring its pharmacological properties. For instance, preliminary in vitro studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Such findings are particularly relevant given the growing body of research demonstrating the importance of modulating these pathways in treating chronic diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further optimization. The flexibility provided by the aminomethyl group allows for derivatization into more complex structures, while the stability imparted by the difluorocyclopropyl substituent ensures that the compound remains viable for long-term studies. Additionally, the methoxyphenol backbone offers a platform for further functionalization without compromising overall bioactivity. These attributes have made it a focal point in recent research efforts aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed that the aminomethyl group can form critical hydrogen bonds with target proteins, while the electron-withdrawing nature of the difluorocyclopropyl moiety can fine-tune electronic interactions at the binding site. These insights have guided synthetic modifications aimed at improving potency and selectivity. For example, replacing hydrogen atoms on the aromatic ring with fluorine atoms has been shown to enhance metabolic stability and reduce off-target effects.

The significance of this compound is also underscored by its potential applications in addressing unmet medical needs. Current research is exploring its efficacy in models of inflammation and oxidative stress, areas where traditional treatments often face limitations. The ability of this molecule to interact with multiple biological targets suggests a multifaceted approach to therapy, which could be particularly beneficial in complex pathological conditions. Moreover, its structural features make it amenable to formulation into various drug delivery systems, expanding its therapeutic reach.

In conclusion, the compound with CAS No. 2228688-98-8 and product name 2-1-(aminomethyl)-2,2-difluorocyclopropyl-6-methoxyphenol represents a promising candidate for further development in pharmaceutical research. Its unique structural composition and demonstrated biological activity position it as a valuable asset in efforts to discover new treatments for chronic diseases. As research continues to uncover additional insights into its mechanisms of action and potential therapeutic benefits, this compound is poised to play a significant role in advancing medical science.